1-[2-Amino-1-(3-cyanophenyl)ethyl]cyclobutane-1-carboxylic acid 1-[2-Amino-1-(3-cyanophenyl)ethyl]cyclobutane-1-carboxylic acid
Brand Name: Vulcanchem
CAS No.:
VCID: VC20400662
InChI: InChI=1S/C14H16N2O2/c15-8-10-3-1-4-11(7-10)12(9-16)14(13(17)18)5-2-6-14/h1,3-4,7,12H,2,5-6,9,16H2,(H,17,18)
SMILES:
Molecular Formula: C14H16N2O2
Molecular Weight: 244.29 g/mol

1-[2-Amino-1-(3-cyanophenyl)ethyl]cyclobutane-1-carboxylic acid

CAS No.:

Cat. No.: VC20400662

Molecular Formula: C14H16N2O2

Molecular Weight: 244.29 g/mol

* For research use only. Not for human or veterinary use.

1-[2-Amino-1-(3-cyanophenyl)ethyl]cyclobutane-1-carboxylic acid -

Specification

Molecular Formula C14H16N2O2
Molecular Weight 244.29 g/mol
IUPAC Name 1-[2-amino-1-(3-cyanophenyl)ethyl]cyclobutane-1-carboxylic acid
Standard InChI InChI=1S/C14H16N2O2/c15-8-10-3-1-4-11(7-10)12(9-16)14(13(17)18)5-2-6-14/h1,3-4,7,12H,2,5-6,9,16H2,(H,17,18)
Standard InChI Key ZSBDPMWHPJCPBS-UHFFFAOYSA-N
Canonical SMILES C1CC(C1)(C(CN)C2=CC=CC(=C2)C#N)C(=O)O

Introduction

1-[2-Amino-1-(3-cyanophenyl)ethyl]cyclobutane-1-carboxylic acid is a complex organic compound belonging to the class of cyclobutane derivatives. It features a cyclobutane ring substituted with an amino group and a carboxylic acid, along with a cyanophenyl group. This unique structure makes it of interest in various scientific fields, particularly in medicinal chemistry and organic synthesis .

Synthesis Methods

The synthesis of 1-[2-Amino-1-(3-cyanophenyl)ethyl]cyclobutane-1-carboxylic acid typically involves several key steps, including cycloaddition reactions and transformations of cyclobutane derivatives. These methods often require specific conditions such as temperature control, pressure adjustments, and the use of catalysts to enhance yields and selectivity.

Synthesis Steps

  • Starting Materials: The synthesis may begin with commercially available starting materials that undergo a series of transformations to form the desired compound.

  • Cycloaddition Reactions: Cycloaddition reactions are commonly used to construct the cyclobutane ring.

  • Functional Group Transformations: The introduction of the amino and cyanophenyl groups involves specific chemical transformations.

Potential Applications

1-[2-Amino-1-(3-cyanophenyl)ethyl]cyclobutane-1-carboxylic acid has potential applications in medicinal chemistry due to its unique structure and functional groups. The presence of both an amino and a carboxylic acid group suggests potential for biological activity, which could lead to therapeutic applications.

Potential Biological Activities

  • Pharmacological Effects: The compound may exhibit pharmacological effects due to its ability to interact with biological macromolecules.

  • Therapeutic Potential: Its structural features suggest potential as a therapeutic agent, although further research is needed to fully understand its biological activity.

Future Research Directions

  • Biological Activity Studies: In-depth studies on the biological activity of this compound are crucial for understanding its potential therapeutic applications.

  • Structure-Activity Relationship (SAR) Studies: Investigating how modifications to the compound's structure affect its biological activity could lead to the development of more potent derivatives.

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